Cas no 36112-96-6 (4-hydroxypropranolol glycol)
4-hydroxypropranolol glycol structure
Product Name:4-hydroxypropranolol glycol
CAS No:36112-96-6
MF:C13H14O4
MW:234.247864246368
CID:920998
PubChem ID:3082441
Update Time:2025-04-19
4-hydroxypropranolol glycol Chemical and Physical Properties
Names and Identifiers
-
- 4-hydroxypropranolol glycol
- 3-(4-hydroxynaphthalen-1-yl)oxypropane-1,2-diol
- 1,2-Propanediol, 3-((4-hydroxy-1-naphthalenyl)oxy)-
- 3-(4-Hydroxy-1-naphthoxy)propane-1,2-diol
- Q27291474
- 3-[(4-HYDROXYNAPHTHALEN-1-YL)OXY]PROPANE-1,2-DIOL
- V376P00JP8
- 4-hydroxy-propranolol glycol
- 36112-96-6
- 1-((4-HYDROXY-1-NAPHTHALENYL)OXY)-2,3-PROPYLENEGLYCOL
- DTXSID50957510
- UNII-V376P00JP8
-
- Inchi: 1S/C13H14O4/c14-7-9(15)8-17-13-6-5-12(16)10-3-1-2-4-11(10)13/h1-6,9,14-16H,7-8H2
- InChI Key: UHAWFCTWQCTVPI-UHFFFAOYSA-N
- SMILES: O(CC(CO)O)C1C=CC(=C2C=CC=CC=12)O
Computed Properties
- Exact Mass: 234.08922
- Monoisotopic Mass: 234.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- Density: 1.343
- Boiling Point: 512.2°C at 760 mmHg
- Flash Point: 263.5°C
- Refractive Index: 1.667
- PSA: 69.92
4-hydroxypropranolol glycol Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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